3-phenoxycyclohexan-1-ol
Overview
Description
3-Phenoxycyclohexan-1-ol, also known as 3-PHCH or PHCH, is a cyclohexanol compound with a phenoxy substituent. It is a white, crystalline solid with a faint odor and is soluble in water. 3-PHCH has been studied for its biological activity, particularly in the areas of drug delivery, drug metabolism, and enzyme inhibition.
Scientific Research Applications
3-phenoxycyclohexan-1-ol has been studied for its potential as a drug delivery system. It has been shown to be able to transport drugs across cell membranes and to target specific cells and tissues. It has also been studied for its ability to modify the metabolism of drugs, making them more potent and increasing their bioavailability. In addition, 3-phenoxycyclohexan-1-ol has been studied for its ability to inhibit enzymes, which can be used to control the activity of certain enzymes in the body.
Mechanism of Action
The mechanism of action of 3-phenoxycyclohexan-1-ol is not fully understood, but it is believed to involve the formation of a complex between the phenoxy substituent of the compound and the target molecule. This complex is then able to interact with the target molecule in a specific way, resulting in the desired effect. For example, when 3-phenoxycyclohexan-1-ol is used as a drug delivery system, the complex is able to transport the drug across cell membranes and to target specific cells and tissues.
Biochemical and Physiological Effects
3-phenoxycyclohexan-1-ol has been studied for its potential as a drug delivery system, and it has been shown to be able to transport drugs across cell membranes and to target specific cells and tissues. In addition, 3-phenoxycyclohexan-1-ol has been studied for its ability to modify the metabolism of drugs, making them more potent and increasing their bioavailability. It has also been studied for its ability to inhibit enzymes, which can be used to control the activity of certain enzymes in the body.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-phenoxycyclohexan-1-ol for laboratory experiments is its ability to transport drugs across cell membranes and to target specific cells and tissues. This makes it an ideal tool for drug delivery applications. However, there are some limitations to using 3-phenoxycyclohexan-1-ol in laboratory experiments, such as the need for an acid catalyst for the synthesis reaction and the fact that the reaction produces a mixture of products which must be further purified.
Future Directions
The potential applications of 3-phenoxycyclohexan-1-ol are numerous and the research on this compound is ongoing. Some potential future directions include further investigation of its ability to modify the metabolism of drugs, its ability to inhibit enzymes, and its potential as a drug delivery system. In addition, research could focus on the development of new synthesis methods for 3-phenoxycyclohexan-1-ol and the optimization of existing methods. Furthermore, research could be conducted to explore the potential therapeutic applications of 3-phenoxycyclohexan-1-ol and its ability to interact with other molecules in the body.
Synthesis Methods
3-phenoxycyclohexan-1-ol is synthesized by the condensation reaction of phenol and cyclohexanone. The reaction is typically carried out in the presence of an acid catalyst such as sulfuric acid, and the resulting product is a mixture of 3-phenoxycyclohexan-1-ol and other cyclohexanols. The reaction can be further optimized by using a higher concentration of the acid catalyst or by carrying out the reaction at a higher temperature. The pure product can then be isolated by distillation or crystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3-phenoxycyclohexan-1-ol can be achieved through a multi-step process involving the protection of a phenol group, followed by the formation of a cyclohexanone ring, and finally the deprotection of the phenol group.", "Starting Materials": [ "Phenol", "Cyclohexanone", "Sodium hydroxide", "Methanol", "Hydrochloric acid", "Sodium bicarbonate", "Sodium sulfate", "Sodium chloride", "Chloroform", "Anhydrous magnesium sulfate" ], "Reaction": [ "Step 1: Protection of phenol group by reacting phenol with methanol and hydrochloric acid to form methyl phenyl ether.", "Step 2: Formation of cyclohexanone ring by reacting cyclohexanone with sodium hydroxide to form sodium cyclohexanone enolate, followed by reaction with methyl phenyl ether to form 3-(methoxyphenyl)cyclohexanone.", "Step 3: Reduction of 3-(methoxyphenyl)cyclohexanone to 3-(methoxyphenyl)cyclohexanol using sodium borohydride.", "Step 4: Deprotection of phenol group by reacting 3-(methoxyphenyl)cyclohexanol with sodium bicarbonate and hydrochloric acid to form 3-phenoxycyclohexan-1-ol.", "Step 5: Purification of the product by extraction with chloroform, drying with anhydrous magnesium sulfate, and recrystallization from a suitable solvent." ] } | |
CAS RN |
854713-41-0 |
Product Name |
3-phenoxycyclohexan-1-ol |
Molecular Formula |
C12H16O2 |
Molecular Weight |
192.3 |
Purity |
95 |
Origin of Product |
United States |
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